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Abstract
(4-Methylnaphthalen-1-yl)methanol, identified by CAS number 57322-44-8, is a pivotal

aromatic alcohol possessing a functionalized naphthalene core. This structure, featuring both a

reactive hydroxymethyl group and a methyl substituent on its fused aromatic rings, imparts a

unique combination of stability and chemical versatility.[1][2] Consequently, it serves as a

crucial intermediate in advanced organic synthesis. This guide provides a comprehensive

technical overview of its chemical identity, physicochemical properties, a validated synthetic

approach, detailed analytical characterization, and its diverse applications across

pharmaceuticals, materials science, and specialty chemicals. Furthermore, it consolidates

essential safety and handling protocols to ensure its responsible use in a research and

development setting.

Chemical Identity and Physicochemical Properties
(4-Methylnaphthalen-1-yl)methanol is an organic compound built upon a naphthalene

framework.[1] The strategic placement of the hydroxymethyl (-CH₂OH) and methyl (-CH₃)

groups at the 1- and 4-positions, respectively, dictates its reactivity and physical characteristics.
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The hydrophobic nature of the naphthalene rings results in limited aqueous solubility, whereas

it is readily soluble in common organic solvents like ethanol and ether.[1]

Structural Representation
Caption: 2D Structure of (4-Methylnaphthalen-1-yl)methanol.

Data Summary Table
Property Value Source(s)

CAS Number 57322-44-8 [1][2][3]

Molecular Formula C₁₂H₁₂O [1][2][3]

Molecular Weight 172.22 g/mol [1][2][3]

Appearance White to pale yellow solid [1][2]

Purity ≥96% (HPLC) [2]

Boiling Point 333.6 ± 11.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Solubility
Soluble in ethanol, ether;

limited in water
[1]

Storage Store at 0-8 °C, sealed and dry [2]

Synonyms

4-Methyl-1-

naphthalenemethanol, (1-

Methylnaphthalen-4-

yl)methanol

[1][2]

Synthesis and Manufacturing
While multiple proprietary methods may exist, a robust and scalable synthesis for (4-
Methylnaphthalen-1-yl)methanol can be logically derived from commercially available

precursors. A highly effective approach involves the selective reduction of the corresponding

carboxylic acid, 4-methylnaphthalene-1-carboxylic acid. This transformation is reliably achieved
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using a borane complex, a standard and well-documented method for converting carboxylic

acids to primary alcohols without affecting the aromatic system.

Proposed Synthetic Pathway

4-Methylnaphthalene-1-carboxylic Acid

1. BH₃·THF
2. H₂O/HCl Quench

(4-Methylnaphthalen-1-yl)methanol
(CAS: 57322-44-8)

Reduction

Click to download full resolution via product page

Caption: Proposed synthesis via reduction of the corresponding carboxylic acid.

Exemplary Laboratory-Scale Protocol
This protocol is based on the analogous synthesis of (4-bromonaphthalen-1-yl)methanol and

adapted for the target molecule.[4]

Inert Atmosphere Setup: A multi-necked round-bottom flask is charged with 4-

methylnaphthalene-1-carboxylic acid (1.0 equiv) and anhydrous tetrahydrofuran (THF). The

system is purged with an inert gas (e.g., nitrogen or argon).
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Reagent Addition: Borane-THF complex (BH₃·THF, ~2.0 equiv) is added dropwise to the

stirred solution at 0 °C. Causality: The dropwise addition at reduced temperature safely

controls the exothermic reaction.

Reaction: The mixture is allowed to warm to room temperature and stirred overnight to

ensure complete conversion. Reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Quenching: The reaction is carefully quenched by the slow addition of an aqueous acid

solution (e.g., 1M HCl) to hydrolyze the borane intermediates and neutralize excess reagent.

Extraction and Isolation: The product is extracted from the aqueous layer into an organic

solvent (e.g., ethyl acetate). The combined organic phases are washed with brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification: The resulting crude solid is purified by recrystallization or column

chromatography to yield (4-Methylnaphthalen-1-yl)methanol with high purity.

Spectroscopic and Analytical Characterization
Unambiguous identification and purity assessment are critical. While specific spectra for this

compound are not publicly available, its structure allows for the confident prediction of its key

spectroscopic signatures. Commercial suppliers confirm the availability of analytical data such

as NMR and HPLC upon request.[5]

Expected Spectroscopic Data
¹H NMR (Proton NMR):

Aromatic Protons (Ar-H): A series of multiplets between δ 7.0-8.5 ppm, corresponding to

the protons on the naphthalene ring system.

Hydroxymethyl Protons (-CH₂OH): A singlet or doublet around δ 4.5-5.0 ppm.

Methyl Protons (-CH₃): A sharp singlet around δ 2.5-3.0 ppm.

Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is concentration and

solvent dependent.
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¹³C NMR (Carbon NMR):

Aromatic Carbons: Multiple signals in the δ 120-140 ppm region.

Hydroxymethyl Carbon (-CH₂OH): A signal in the δ 60-65 ppm range.

Methyl Carbon (-CH₃): A signal in the δ 20-25 ppm range.

IR (Infrared) Spectroscopy:

O-H Stretch: A strong, broad absorption band around 3200-3600 cm⁻¹ characteristic of the

hydroxyl group.

C-H Stretch (Aromatic): Signals just above 3000 cm⁻¹.

C-H Stretch (Aliphatic): Signals just below 3000 cm⁻¹.

C=C Stretch (Aromatic): Multiple sharp peaks in the 1500-1600 cm⁻¹ region.

C-O Stretch: A strong band in the 1000-1200 cm⁻¹ region.

Mass Spectrometry (MS):

Molecular Ion (M⁺): A prominent peak at m/z = 172.22.

Fragmentation: A key fragment would be observed at m/z = 141, corresponding to the loss

of the -CH₂OH group, forming a stable naphthylmethyl cation.

Protocol: Purity Assessment by HPLC
Sample Preparation: Prepare a stock solution of (4-Methylnaphthalen-1-yl)methanol in
methanol or acetonitrile at a concentration of ~1 mg/mL.

Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system equipped

with a C18 reverse-phase column and a UV detector set to an appropriate wavelength (e.g.,

254 nm).

Mobile Phase: A gradient elution using a mixture of water and acetonitrile is typically

effective.
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Analysis: Inject the sample and analyze the resulting chromatogram. The purity is

determined by the relative area of the main product peak.

Reactivity and Applications
The utility of (4-Methylnaphthalen-1-yl)methanol stems from the reactivity of its primary

alcohol functional group, allowing it to serve as a versatile building block for more complex

molecules.[2]

Key Reactions:
Oxidation: The hydroxymethyl group can be oxidized to an aldehyde (4-methylnaphthalene-

1-carbaldehyde) or further to a carboxylic acid (4-methylnaphthalene-1-carboxylic acid) using

appropriate oxidizing agents.

Esterification: It readily reacts with carboxylic acids or acyl chlorides to form esters, which

are valuable in materials science and as prodrugs.

Etherification: Formation of ethers is possible under standard conditions (e.g., Williamson

ether synthesis).

Primary Applications
This compound is a valued intermediate in multiple high-value sectors:[2][6]

Pharmaceutical Synthesis: It serves as a starting material for the construction of complex

molecular scaffolds in drug discovery programs. Naphthalene-based structures are known to

be key components in various therapeutic agents.[2][7]

Agrochemicals: Used in the development of novel pesticides and herbicides.[2]

Polymer and Materials Science: Incorporated into specialty polymers to enhance thermal

stability, optical properties, or other material characteristics for use in advanced coatings,

adhesives, and nanocomposites.[2][6]

Fragrance Industry: Its aromatic nature makes it a candidate for the synthesis of unique

fragrance and flavoring agents.[2][6]
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Caption: Role as a versatile intermediate in various chemical industries.

Safety and Handling
Comprehensive toxicological data for (4-Methylnaphthalen-1-yl)methanol is limited.[8]

Therefore, it must be handled with the assumption that it is a hazardous substance. The

following guidelines are synthesized from available Safety Data Sheets (SDS) for this

compound and structurally related chemicals.

Hazard Identification
Acute Toxicity: May be harmful if swallowed.[9]

Aspiration Hazard: May be fatal if swallowed and enters airways.[9]

Organ Toxicity: Some sources suggest it may cause damage to organs.[10]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[10]
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Environmental Hazard: Toxic to aquatic life with long-lasting effects.[9]

Disclaimer: Some available SDS documents may be generic. Users must consult the specific

SDS provided by their supplier and perform their own risk assessment.

Recommended Handling and Personal Protective
Equipment (PPE)

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[10]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Safe Handling Practices:

Avoid breathing dust, fumes, or vapors.[10]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.[9][10]

Ground and bond containers and receiving equipment to prevent static discharge.[10]

First Aid Measures
If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[9]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[10]

If on Skin: Wash with plenty of water. Remove contaminated clothing immediately.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.sigmaaldrich.com/JP/en/sds/aldrich/w319309?userType=undefined
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w319309?userType=undefined
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/w319309?userType=undefined
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.aglayne.com/wp-content/uploads/2016/09/Methanol-SDS-Ver-1-1_9-21-15.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do.[10]

Conclusion
(4-Methylnaphthalen-1-yl)methanol (CAS: 57322-44-8) is a compound of significant interest

for chemical research and development. Its well-defined structure, predictable reactivity, and

role as a versatile synthetic intermediate make it a valuable tool for creating novel molecules

with applications in pharmaceuticals, materials science, and beyond. While its utility is clear,

the limited specific toxicological data necessitates cautious handling and adherence to

stringent safety protocols. This guide provides the foundational knowledge required for

scientists and researchers to effectively and safely incorporate this important building block into

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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